Cas no 2001976-19-6 (Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]-)

• Product Name: Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]-
• CAS No: 2001976-19-6
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 5254784
• Update Time: 2025-07-01

Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]-

• Inchi： 1S/C12H16OS/c1-9-4-10(2)6-12(5-9)8-14-11(3)7-13/h4-7,11H,8H2,1-3H3
• InChI Key： JNQXZXZTLWUDSK-UHFFFAOYSA-N
• SMILES： C(=O)C(SCC1=CC(C)=CC(C)=C1)C

Additional information on Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]-

Recent Advances in the Study of Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]- (CAS: 2001976-19-6)

Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]- (CAS: 2001976-19-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and agrochemical industries. This compound, characterized by its unique thioether and aldehyde functional groups, has been the subject of various studies aimed at elucidating its biological activities, synthetic pathways, and potential therapeutic uses. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in chemical and biomedical research.

Recent studies have focused on the synthesis and optimization of Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]-. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The method employs green chemistry principles, utilizing catalytic systems that minimize waste generation. This advancement is particularly relevant for scaling up production for preclinical and clinical studies, addressing one of the key challenges in the development of this compound.

In terms of biological activity, research has identified promising antimicrobial properties associated with Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]-. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new antibiotic development, especially in the face of rising antimicrobial resistance.

Further investigations have explored the compound's potential in cancer therapy. Preliminary in vitro studies reported in European Journal of Medicinal Chemistry suggest that derivatives of Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]- exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. Researchers hypothesize that the compound's ability to modulate reactive oxygen species (ROS) levels in cancer cells may contribute to its anticancer effects, though further mechanistic studies are needed to confirm this.

Pharmacokinetic studies of Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]- have also made progress. A 2024 preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profile in rodent models. The results indicated favorable oral bioavailability and tissue distribution patterns, with particularly high concentrations observed in the liver and kidneys. These findings support further investigation into the compound's therapeutic potential and safety profile.

Despite these promising developments, challenges remain in the research of Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]-. Current limitations include the need for more comprehensive toxicity studies and the development of more stable formulations. Additionally, the exact molecular targets of the compound in various biological systems require further elucidation. Addressing these gaps will be crucial for advancing this compound from bench to bedside.

In conclusion, Propanal, 2-[[(3,5-dimethylphenyl)methyl]thio]- (CAS: 2001976-19-6) represents a compound of growing interest in chemical biology and medicinal chemistry. Recent studies have expanded our understanding of its synthesis, biological activities, and potential therapeutic applications. While significant progress has been made, continued research is needed to fully realize its potential in addressing unmet medical needs, particularly in antimicrobial and anticancer therapies.